![molecular formula C24H26N2O3S B7713674 N-ethyl-2-methyl-5-[(1-phenylethyl)sulfamoyl]benzamide](/img/structure/B7713674.png)
N-ethyl-2-methyl-5-[(1-phenylethyl)sulfamoyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-2-methyl-5-[(1-phenylethyl)sulfamoyl]benzamide, also known as EPM, is a synthetic compound that has been extensively studied for its potential medical applications. The compound belongs to the sulfonamide class of drugs and has been shown to have a range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of N-ethyl-2-methyl-5-[(1-phenylethyl)sulfamoyl]benzamide is not fully understood, but it is believed to involve the modulation of several signaling pathways in the brain. This compound has been shown to activate the PI3K/Akt and ERK1/2 pathways, which are involved in cell survival and growth. This compound also inhibits the JNK pathway, which is involved in cell death and inflammation. These effects may contribute to the neuroprotective properties of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its neuroprotective properties, this compound has been shown to have anti-inflammatory and anti-oxidative effects. This compound has also been shown to modulate the levels of several neurotransmitters, including dopamine, norepinephrine, and serotonin. These effects may contribute to the cognitive-enhancing properties of this compound.
Advantages and Limitations for Lab Experiments
N-ethyl-2-methyl-5-[(1-phenylethyl)sulfamoyl]benzamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily produced using established synthesis methods. This compound has also been extensively studied in animal models, and its safety profile has been well-established. However, there are also limitations to the use of this compound in lab experiments. The compound has not been extensively studied in humans, and its long-term safety profile is not fully understood. Additionally, the exact mechanism of action of this compound is not fully understood, which may limit its potential therapeutic applications.
Future Directions
There are several future directions for research on N-ethyl-2-methyl-5-[(1-phenylethyl)sulfamoyl]benzamide. One area of research is the development of more potent and selective analogs of this compound that can be used for therapeutic purposes. Another area of research is the further elucidation of the mechanism of action of this compound, which may provide insights into its potential therapeutic applications. Additionally, research is needed to better understand the long-term safety profile of this compound and its potential side effects. Finally, research is needed to explore the potential applications of this compound in other areas of medicine, such as cancer and cardiovascular disease.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential medical applications. The compound has neuroprotective, anti-inflammatory, and anti-oxidative properties, and has been shown to improve cognitive function in animal models of neurological disorders. While there are limitations to the use of this compound in lab experiments, there are also several future directions for research on this compound. With further research, this compound may prove to be a valuable therapeutic agent for the treatment of neurological disorders and other diseases.
Synthesis Methods
The synthesis of N-ethyl-2-methyl-5-[(1-phenylethyl)sulfamoyl]benzamide involves the reaction of N-ethyl-2-methyl-5-nitrobenzamide with 1-phenylethylamine in the presence of a reducing agent. The resulting product is then sulfonated with sulfuric acid to yield this compound. This synthesis method has been well-established in the literature and has been used to produce this compound for use in scientific research.
Scientific Research Applications
N-ethyl-2-methyl-5-[(1-phenylethyl)sulfamoyl]benzamide has been extensively studied for its potential medical applications, particularly in the treatment of neurological disorders. Research has shown that this compound has neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury. This compound has also been shown to have anti-inflammatory and anti-oxidative effects, which may contribute to its neuroprotective properties.
properties
IUPAC Name |
5-(dibenzylsulfamoyl)-N-ethyl-2-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O3S/c1-3-25-24(27)23-16-22(15-14-19(23)2)30(28,29)26(17-20-10-6-4-7-11-20)18-21-12-8-5-9-13-21/h4-16H,3,17-18H2,1-2H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBSUXBWVPKRNLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)N(CC2=CC=CC=C2)CC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.